4-ethyl-N'-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide

• IUPAC Name: 4-ethyl-N-[(Z)-[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C18H17FN4O2S/c1-2-13-3-9-17(10-4-13)26(24,25)23-21-12-15-11-20-22-18(15)14-5-7-16(19)8-6-14/h3-12,23H,2H2,1H3,(H,20,22)/b21-12-
• InChI Key: LKHQENZTLMFJIT-MTJSOVHGSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(NN=C2)C3=CC=C(C=C3)F
• Isomeric SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N/N=C\C2=C(NN=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4O2S
• Molecular Weight: 372.4 g/mol

Description

The compound “4-ethyl-N’-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}benzenesulfonohydrazide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also includes a fluorophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a fluorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, likely involves a pyrazole ring attached to a benzenesulfonyl group via a methylene bridge. An ethyl group is also attached to the pyrazole ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on various factors such as the electron density and the presence of functional groups. The pyrazole ring, for instance, might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence these properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and other factors. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound would depend on its potential applications. These could be in various fields, such as medicinal chemistry, materials science, or chemical synthesis, depending on the properties of the compound.